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Compound of Interest

Compound Name: Methyl 2-butynoate

Cat. No.: B1360289 Get Quote

Technical Guide to the Safe Handling of Methyl
2-butynoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the hazards and necessary safety

precautions for handling Methyl 2-butynoate (CAS No. 23326-27-4). This document is

intended for laboratory personnel, researchers, and professionals in the field of drug

development who may work with this compound. It outlines the known physical and chemical

properties, toxicological data, and fire and explosion hazards. Detailed protocols for safe

handling, storage, disposal, and emergency procedures are provided to minimize risk. This

guide also includes representative experimental methodologies for assessing the hazards of

similar chemical entities, in line with established OECD guidelines.

Hazard Identification and Classification
Methyl 2-butynoate is classified as a hazardous substance. The primary hazards are

associated with its flammability and its irritant properties upon contact with skin, eyes, and the

respiratory system.

GHS Hazard Classification:
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Flammable Liquids: Category 3[1]

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Signal Word: Warning[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 2-butynoate is provided in

the table below. This information is crucial for understanding its behavior and potential hazards.
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Property Value Reference

Molecular Formula C₅H₆O₂ --INVALID-LINK--[2]

Molecular Weight 98.100 g/mol --INVALID-LINK--[2]

Appearance Clear, colorless to yellow liquid --INVALID-LINK--[3]

Boiling Point 140.9 ± 9.0 °C at 760 mmHg --INVALID-LINK--[2]

Melting Point -12 °C --INVALID-LINK--[3]

Flash Point 45.0 ± 0.0 °C --INVALID-LINK--[2]

Density 1.0 ± 0.1 g/cm³ --INVALID-LINK--[2]

Vapor Pressure 6.0 ± 0.3 mmHg at 25°C --INVALID-LINK--[2]

Refractive Index 1.424 --INVALID-LINK--[2]

LogP 1.43 --INVALID-LINK--[2]

Toxicological Information
Detailed toxicological studies on Methyl 2-butynoate are not widely available in the public

domain. However, based on its classification, it is known to be an irritant. The following table

summarizes the known toxicological endpoints.
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Hazard Classification Remarks

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available
May cause respiratory

irritation.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[1]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause respiratory

irritation.[1]

Specific Target Organ Toxicity -

Repeated Exposure
No data available

Aspiration Hazard No data available

Fire and Explosion Hazards
Methyl 2-butynoate is a flammable liquid and its vapor can form explosive mixtures with air.
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Hazard Parameter Value/Information

Flash Point 45.0 °C

Extinguishing Media
Use dry chemical, CO₂, water spray, or alcohol-

resistant foam.

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Vapors are heavier than air and may travel to a

source of ignition and flash back. Containers

may explode when heated.

Hazardous Combustion Products Carbon oxides (CO, CO₂).

Experimental Protocols
Detailed experimental data for Methyl 2-butynoate is not publicly available. The following are

representative protocols based on OECD guidelines for assessing the hazards of a similar

chemical.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)
Objective: To determine the acute oral toxicity (LD50) of a substance.

Principle: A sequential testing method where the dose for each subsequent animal is adjusted

up or down depending on the outcome for the previous animal. This method minimizes the

number of animals required to obtain a statistically significant result.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used. Animals

are acclimatized to laboratory conditions for at least 5 days.

Housing and Feeding: Animals are housed individually. Food is withheld overnight before

dosing, but water is available ad libitum.
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Dose Preparation: The test substance is typically administered via gavage in a suitable

vehicle. If not water-soluble, an oil such as corn oil may be used.

Dosing: A single animal is dosed at a starting dose level just below the best preliminary

estimate of the LD50.

Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

Sequential Dosing:

If the animal survives, the next animal is dosed at a higher dose level.

If the animal dies, the next animal is dosed at a lower dose level.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

outcomes of the series of tests.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD Guideline 439)
Objective: To determine the potential of a substance to cause skin irritation.[4]

Principle: This in vitro method uses a reconstructed human epidermis model that mimics the

properties of the upper layers of human skin.[4] The irritancy of a chemical is assessed by its

effect on cell viability.[5]

Methodology:

Test System: A commercially available Reconstructed Human Epidermis (RhE) model is

used.

Preparation: The RhE tissues are pre-incubated in a sterile, defined medium.

Application of Test Substance: A small amount of the test substance is applied topically to the

surface of the RhE tissue.

Exposure: The tissues are exposed to the test substance for a defined period (e.g., 60

minutes).
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Post-Exposure Incubation: After exposure, the tissues are thoroughly rinsed and incubated in

fresh medium for a further period (e.g., 42 hours).

Viability Assessment: Cell viability is determined by the MTT assay. Viable cells reduce the

yellow MTT tetrazolium salt to a blue formazan product, which is then extracted and

quantified by measuring its optical density.

Data Analysis: The viability of the treated tissues is expressed as a percentage of the viability

of the negative control tissues. A substance is classified as an irritant if the mean tissue

viability is reduced below a certain threshold (typically ≤ 50%).[6]

Flash Point Determination - Closed-Cup Method (Based
on ASTM D93)
Objective: To determine the lowest temperature at which the vapor of a liquid can ignite.

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is

periodically introduced into the vapor space above the liquid surface. The flash point is the

lowest temperature at which a flash is observed.

Methodology:

Apparatus: A Pensky-Martens closed-cup tester is used.

Sample Preparation: The sample is cooled to at least 18°C below the expected flash point.

Procedure:

The sample is placed in the test cup to the specified level.

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

The ignition source is applied at specified temperature intervals by dipping it into the vapor

space.

Determination of Flash Point: The temperature at which a distinct flash is observed inside the

cup is recorded as the flash point.
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Barometric Pressure Correction: The observed flash point is corrected to the standard

atmospheric pressure.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Keep away from heat, sparks, open flames, and hot surfaces.[7] - No smoking.

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools.[7]

Avoid breathing vapors or mist.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:
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Store in a cool, dry, and well-ventilated place away from direct sunlight and sources of

ignition.[7]

Keep containers tightly closed when not in use.

Store in a flammable liquids storage cabinet.

Incompatible materials to avoid include acids, bases, and strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Spill and Leak Procedures:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area and prevent entry. Remove all sources of ignition. Contain

the spill and prevent it from entering drains or waterways. Use a non-sparking tool to collect

the absorbed material.

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow this chemical to enter the environment.
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Caption: Hazard identification and mitigation workflow for Methyl 2-butynoate.
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Caption: General experimental workflow for toxicity testing of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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